Cas no 119539-81-0 (Ergosta-2,6,24-trien-26-oicacid, 5,20,22-trihydroxy-1-oxo-, d-lactone, (5a,22R)-(9CI))

• Product name: Ergosta-2,6,24-trien-26-oicacid, 5,20,22-trihydroxy-1-oxo-, d-lactone, (5a,22R)-(9CI)
• CAS No: 119539-81-0
• MF: C₂₈H₃₈O₅
• MW: 454.59832906723
• CID: 232188
• PubChem ID: 14236709

Ergosta-2,6,24-trien-26-oicacid, 5,20,22-trihydroxy-1-oxo-, d-lactone, (5a,22R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Ergosta-2,6,24-trien-26-oicacid, 5,20,22-trihydroxy-1-oxo-, d-lactone, (5a,22R)-(9CI)
• (+)-Withacoagin
• Withacoagin
• ERGOSTA-2,6,24-TRIEN-26-OIC ACID, 5,20,22-TRIHYDROXY-1-OXO-, .DELTA.-LACTONE, (5.ALPHA.,22R)-
• Ergosta-2,6,24-trien-26-oic acid, 5,20,22-trihydroxy-1-oxo-, delta-lactone, (5alpha,22R)-
• P6T7X0Q5M9
• Q27286291
• UNII-P6T7X0Q5M9
• 119539-81-0

• Inchi： InChI=1S/C28H38O5/c1-16-15-23(33-24(30)17(16)2)27(5,31)21-9-8-19-18-10-14-28(32)12-6-7-22(29)26(28,4)20(18)11-13-25(19,21)3/h6-7,10,14,18-21,23,31-32H,8-9,11-13,15H2,1-5H3/t18-,19-,20-,21-,23+,25-,26-,27+,28-/m0/s1
• InChI Key： UYRXFMXVVKNLDH-VHXUWDKCSA-N
• SMILES： CC1C(=O)O[C@@H]([C@]([C@H]2CC[C@H]3[C@@H]4C=C[C@@]5(O)CC=CC(=O)[C@]5(C)[C@H]4CC[C@]23C)(C)O)CC=1C

Computed Properties

• Exact Mass: 454.27192431g/mol
• Monoisotopic Mass: 454.27192431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 992
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8Ų
• XLogP3: 3.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives